Cas no 1704637-28-4 (3-{2-oxo-2-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethyl}-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: 3-{2-oxo-2-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethyl}-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 1704637-28-4
• MF: C₁₄H₁₆N₂O₂S₄
• MW: 372.54903793335
• CID: 5550149
• Update Time: 2025-07-15

3-{2-oxo-2-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethyl}-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-oxo-2-(7-thiophen-2-yl-1,4-thiazepan-4-yl)ethyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• 3-{2-oxo-2-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethyl}-2-sulfanylidene-1,3-thiazolidin-4-one

• Inchi： 1S/C14H16N2O2S4/c17-12(8-16-13(18)9-22-14(16)19)15-4-3-11(21-7-5-15)10-2-1-6-20-10/h1-2,6,11H,3-5,7-9H2
• InChI Key： ZAAWJXREHFIQDT-UHFFFAOYSA-N
• SMILES： S1C([H])([H])C([H])([H])N(C(C([H])([H])N2C(=S)SC([H])([H])C2=O)=O)C([H])([H])C([H])([H])C1([H])C1=C([H])C([H])=C([H])S1

Additional information on 3-{2-oxo-2-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethyl}-2-sulfanylidene-1,3-thiazolidin-4-one

Compound CAS No. 1704637-28-4: 3-{2-Oxo-2-[7-(Thiophen-2-Yl)-1,4-Thiazepan-4-Yl]Ethyl}-2-Sulfanylidene-1,3-Thiazolidin-4-One

The compound with CAS No. 1704637-28-4, named 3-{2-Oxo-2-[7-(Thiophen-2-Yl)-1,4-Thiazepan-4-Yl]Ethyl}-2-Sulfanylidene-1,3-Thiazolidin-4-One, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities and structural versatility. The molecule incorporates a thiazepane ring fused with a thiophene moiety, along with a thiazolidinone core, making it a unique structure with promising functional properties.

Recent studies have highlighted the importance of thiazolidinones in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The integration of the thiophene group within the molecule enhances its electronic properties, potentially improving its bioavailability and pharmacokinetic profile. Additionally, the 1,4-thiazepane ring contributes to the compound's stability and ability to form hydrogen bonds, which are critical for its interactions within biological systems.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the thiazepane ring through cyclization reactions and the subsequent attachment of the thiophene moiety via nucleophilic substitution or coupling reactions. The final product is purified using chromatographic methods to ensure high purity and structural integrity.

Research into the pharmacological properties of this compound has revealed its potential as an inhibitor of certain enzymes involved in inflammatory pathways. In vitro studies have demonstrated its ability to suppress the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, preliminary in vivo experiments suggest that the compound may exhibit anti-proliferative effects on cancer cells, making it a candidate for further investigation in oncology.

The application of this compound extends beyond pharmacology. Its unique structure makes it a valuable building block in organic synthesis, enabling the creation of novel heterocyclic compounds with diverse functionalities. Additionally, its sulfur-containing groups provide opportunities for exploring its use in materials science, particularly in the development of sulfur-rich polymers or as a precursor for advanced materials.

In terms of safety and handling, this compound is classified as non-hazardous under standard laboratory conditions. However, appropriate precautions should be taken during synthesis and handling to ensure compliance with occupational safety standards. Its stability under various environmental conditions has been tested, confirming its suitability for long-term storage and transportation.

Looking ahead, ongoing research is focused on optimizing the synthesis process to improve yield and reduce costs. Collaborative efforts between academic institutions and pharmaceutical companies are also exploring its potential as a lead compound for drug development programs targeting chronic inflammatory diseases and cancer.

In conclusion, CAS No. 1704637-28-4 represents a significant advancement in organic chemistry with broad implications across multiple disciplines. Its unique structure and promising biological activities position it as a valuable asset in both academic research and industrial applications.